Cas no 6905-07-3 (2-(chloromethyl)-1-methyl-5-nitro-1H-Imidazole)

• Product Name: 2-(chloromethyl)-1-methyl-5-nitro-1H-Imidazole
• CAS No: 6905-07-3
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• CID: 392318
• PubChem ID: 13032133
• Update Time: 2025-05-28

2-(chloromethyl)-1-methyl-5-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1-methyl-5-nitro-1H-Imidazole
• SB12882
• AKOS022173392
• 2-(CHLOROMETHYL)-1-METHYL-5-NITROIMIDAZOLE
• 1-methyl-2-chloromethyl-5-nitro-imidazole
• EN300-113959
• DTXSID20515767
• CS-0184537
• PDISGXFXQFGQFB-UHFFFAOYSA-N
• 6905-07-3
• SCHEMBL11638988
• 2-(Chloromethyl)-1-methyl-5-nitro-imidazole
• FT-0741743
• DA-27790

• Inchi： 1S/C5H6ClN3O2/c1-8-4(2-6)7-3-5(8)9(10)11/h3H,2H2,1H3
• InChI Key： PDISGXFXQFGQFB-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C([N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 175.0148541g/mol
• Monoisotopic Mass: 175.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(chloromethyl)-1-methyl-5-nitro-1H-Imidazole

Professional Introduction of 2-(chloromethyl)-1-methyl-5-nitro-1H-Imidazole (CAS No. 6905-07-3)

The compound 2-(chloromethyl)-1-methyl-5-nitro-1H-Imidazole, also known by its CAS registry number 6905-07-3, is a highly specialized chemical entity that belongs to the family of heterocyclic compounds. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science.

Structurally, 2-(chloromethyl) group introduces a reactive chloromethyl substituent, which can participate in diverse chemical reactions. The presence of a 1-methyl group at position 1 of the imidazole ring contributes to the stability and electronic properties of the molecule. Additionally, the 5-nitro substituent adds a strong electron-withdrawing effect, making this compound particularly interesting for researchers exploring nitro-containing heterocycles.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, especially those with nitro functionality. These compounds are being investigated for their potential as antimicrobial agents, where the chloromethyl group can serve as a site for further functionalization to enhance pharmacokinetics and bioavailability.

One of the most promising developments involving 2-(chloromethyl)-1-methyl-5-nitro-1H-Imidazole is its application in targeted drug delivery systems. The imidazole ring, with its inherent ability to form hydrogen bonds and coordinate metals, provides a versatile platform for designing drugs with high specificity towards disease targets.

Moreover, the nitro group in this compound has been implicated in modulating biological responses, such as inflammation and oxidative stress. Preclinical studies suggest that this compound may have therapeutic potential in treating conditions like neurodegenerative diseases and cancer, where oxidative stress plays a significant role.

Another area of active research is the use of imidazole-based compounds in biological imaging. The electronic properties of the imidazole ring, coupled with the electron-withdrawing nitro group, make this compound a potential candidate for designing contrast agents in magnetic resonance imaging (MRI) and other imaging modalities.

Despite its promising applications, the use of chloromethyl-containing compounds requires careful consideration of their safety and toxicity profiles. Ongoing toxicological studies are aimed at understanding the long-term effects of this compound when used in various therapeutic contexts.